Cas no 1258754-58-3 (N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 1258754-58-3
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5957660
• PubChem ID: 47795863
• Update Time: 2025-05-22

N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z826824358
• N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide
• AKOS034616176
• EN300-26680088
• 1258754-58-3

• Inchi： 1S/C16H15N3O/c17-9-12-19(15-7-8-15)16(20)13-3-5-14(6-4-13)18-10-1-2-11-18/h1-6,10-11,15H,7-8,12H2
• InChI Key： KEMPINYTCDLXLB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=CC=C1)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide

Comprehensive Overview of N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide (CAS No. 1258754-58-3)

N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide (CAS No. 1258754-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzamide core substituted with a cyanomethyl group, a cyclopropyl ring, and a 1H-pyrrol-1-yl moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1258754-58-3 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide has surged, particularly in the context of small-molecule drug development and targeted therapies. The compound's structural complexity allows it to interact with biological targets such as kinases and receptors, which are often implicated in diseases like cancer and inflammatory disorders. Researchers are also exploring its potential in agrochemical formulations, where its stability and bioactivity could enhance crop protection strategies.

One of the most frequently asked questions about CAS No. 1258754-58-3 revolves around its synthetic routes and scalability. The compound is typically synthesized through multi-step organic reactions, including amide coupling and cyclopropanation, which require precise control of reaction conditions. Advanced techniques like high-throughput screening and flow chemistry are being employed to optimize its production, addressing the growing need for cost-effective and sustainable manufacturing processes.

The 1H-pyrrol-1-yl group in N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide is particularly noteworthy, as it contributes to the compound's electron-rich aromatic system. This feature enhances its binding affinity to proteins and enzymes, making it a valuable scaffold for medicinal chemistry projects. Additionally, the cyanomethyl substituent offers opportunities for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

From an environmental and regulatory perspective, CAS 1258754-58-3 is subject to stringent safety assessments to ensure its compatibility with industrial and laboratory use. While it is not classified as a hazardous material, proper handling protocols are recommended to mitigate risks associated with its nitrile functionality. The compound's stability under various pH and temperature conditions has also been a topic of interest, particularly for formulators seeking to integrate it into biocompatible systems.

In the era of artificial intelligence and machine learning, computational tools are increasingly being used to predict the properties and applications of N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide. Virtual screening and molecular docking simulations have identified potential targets for this compound, accelerating its adoption in precision medicine. These advancements align with the broader trend of digital transformation in chemical research, where data-driven approaches are revolutionizing compound discovery and optimization.

Looking ahead, the versatility of CAS No. 1258754-58-3 positions it as a promising candidate for interdisciplinary research. Whether in drug delivery systems, catalysis, or material science, its unique attributes continue to inspire innovation. As the scientific community delves deeper into its potential, N-(cyanomethyl)-N-cyclopropyl-4-(1H-pyrrol-1-yl)benzamide is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.